Cas no 1793003-62-9 (2-(3-Methylphenoxy)pyridine-5-boronic acid)

• Product Name: 2-(3-Methylphenoxy)pyridine-5-boronic acid
• CAS No: 1793003-62-9
• MF: C₁₂H₁₂BNO₃
• MW: 229.039583206177
• MDL: MFCD22375021
• CID: 4614415
• PubChem ID: 74888878
• Update Time: 2025-10-28

2-(3-Methylphenoxy)pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylphenoxy)pyridine-5-boronic acid
• (6-(M-Tolyloxy)pyridin-3-yl)boronic acid
• [6-(3-methylphenoxy)pyridin-3-yl]boronic acid
• AT15508
• Y2151
• 6-(3-METHYLPHENOXY)PYRIDINE-3-BORONIC ACID
• CS-0178891
• MFCD22375021
• (6-(M-Tolyloxy)pyridin-3-yl)boronicacid
• 1793003-62-9
• 6-(3-METHYLPHENOXY)PYRIDIN-3-YLBORONIC ACID
• BS-31323

• MDL： MFCD22375021
• Inchi： 1S/C12H12BNO3/c1-9-3-2-4-11(7-9)17-12-6-5-10(8-14-12)13(15)16/h2-8,15-16H,1H3
• InChI Key： PDBLSVZYYLJCIH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CN=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 229.0910234g/mol
• Monoisotopic Mass: 229.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(3-Methylphenoxy)pyridine-5-boronic acid

2-(3-Methylphenoxy)pyridine-5-boronic Acid: A Comprehensive Overview

The compound with CAS No. 1793003-62-9, known as 2-(3-Methylphenoxy)pyridine-5-boronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements related to this compound, providing a detailed and up-to-date analysis.

2-(3-Methylphenoxy)pyridine-5-boronic acid is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The molecule features a boronic acid group (-B(OH)₂) attached to the 5-position of the pyridine ring and a 3-methylphenoxy group (-O-C₆H₄-CH₃) at the 2-position. This combination of functional groups makes it highly versatile for various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are pivotal in organic synthesis, enabling the construction of complex molecular architectures with high precision.

Recent studies have highlighted the importance of 2-(3-Methylphenoxy)pyridine-5-boronic acid in the development of advanced materials. For instance, researchers have explored its use in synthesizing novel π-conjugated systems, which are critical for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to participate in cross-coupling reactions without requiring harsh conditions makes it an attractive candidate for large-scale production of functional materials.

The synthesis of 2-(3-Methylphenoxy)pyridine-5-boronic acid typically involves multi-step processes that emphasize precision and control over the molecular structure. One common approach is the nucleophilic aromatic substitution reaction, where a boronic acid group is introduced onto a pyridine derivative. This method requires careful optimization of reaction conditions to ensure high yields and purity of the final product. Additionally, recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

In terms of applications, 2-(3-Methylphenoxy)pyridine-5-boronic acid has found utility in drug discovery efforts. Its structural flexibility allows for the incorporation into various pharmacophores, potentially leading to novel therapeutic agents. For example, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. These findings underscore its potential as a lead compound in medicinal chemistry research.

Moreover, 2-(3-Methylphenoxy)pyridine-5-boronic acid has been utilized in the development of sensors and diagnostic tools. Its ability to undergo specific chemical transformations under controlled conditions makes it suitable for designing responsive materials that can detect environmental changes or biochemical markers. Recent research has focused on integrating this compound into biosensor platforms, leveraging its electronic properties for enhanced sensitivity and selectivity.

The versatility of 2-(3-Methylphenoxy)pyridine-5-boronic acid extends to its role as an intermediate in the synthesis of more complex molecules. Its participation in cross-coupling reactions allows chemists to construct intricate molecular frameworks with tailored functionalities. For instance, coupling this compound with aryl halides or other boronic acids can yield biaryl structures that are valuable in both academic research and industrial applications.

In conclusion, 2-(3-Methylphenoxy)pyridine-5-boronic acid (CAS No. 1793003-62-9) is a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups enables its use in organic synthesis, materials science, drug discovery, and sensing technologies. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific innovation.